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Compound of Interest

Compound Name: A-77003

Cat. No.: B1664747

Essential Safety and Handling Guide for A-77003

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
A-77003, an HIV protease inhibitor. The following procedures are designed to ensure the safety
of laboratory personnel and to provide a clear, step-by-step operational plan. Adherence to
these guidelines is essential when working with this potent compound.

Quantitative Data Summary

The following table summarizes the key quantitative data for A-77003.
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Property Value Source
CAS Number 134878-17-4 [1]12]
Molecular Formula C44H58N806 [2]
Molecular Weight 794.98 g/mol [2]
Physical State Solid (Assumed) N/A
Data not readily available.
Treat as sparingly soluble in
Solubility aqueous solutions and soluble N/A

in organic solvents like DMSO

or ethanol.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling A-77003 to prevent dermal,

ocular, and respiratory exposure.
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PPE Category

Specific Requirements

Rationale

Hand Protection

Double-gloving with powder-
free nitrile gloves is required.
The outer glove should be
changed every 30-60 minutes
or immediately upon

contamination.

Prevents skin contact and
absorption. Double gloving
provides an additional barrier
in case of a tear or puncture in

the outer glove.

Body Protection

A disposable, solid-front, long-
sleeved gown made of a low-
permeability fabric. Cuffs
should be tight-fitting (elastic or
knit).

Protects skin and personal

clothing from contamination.

Eye and Face Protection

Chemical splash goggles and

a full-face shield are required.

Protects against splashes and
aerosols, preventing accidental

exposure to the eyes and face.

Respiratory Protection

For handling the solid

compound or when aerosols
may be generated, a NIOSH-
approved N95 or higher-level

respirator is necessary.

Minimizes the risk of inhalation

of the powdered compound.

Foot Protection

Disposable shoe covers must
be worn over laboratory-

appropriate closed-toe shoes.

Prevents the tracking of
contaminants out of the

designated work area.

Operational Plan: Step-by-Step Handling

Procedures

1. Preparation and Pre-Handling:

» Designated Area: All handling of A-77003 must be conducted in a designated and controlled

area, such as a certified chemical fume hood or a glove box.

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://www.benchchem.com/product/b1664747?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Decontamination Supplies: Ensure that a spill kit and appropriate decontamination solutions
(e.g., 70% ethanol, followed by a suitable laboratory detergent) are readily available.

o Waste Containers: Prepare clearly labeled, sealed waste containers for solid and liquid
waste contaminated with A-77003.

2. Handling the Compound:

» Weighing: If weighing the solid compound, do so within a containment enclosure (e.g., a
balance enclosure within the fume hood) to minimize the generation of airborne particles.

e Dissolving: When preparing solutions, add the solvent to the solid slowly to prevent
splashing. Keep the container covered as much as possible during this process.

e General Handling: Use dedicated laboratory equipment (spatulas, glassware, etc.) for
handling A-77003. Avoid any actions that could generate dust or aerosols.

3. Post-Handling and Decontamination:

o Decontaminate Equipment: All non-disposable equipment used for handling A-77003 must
be thoroughly decontaminated. This involves rinsing with a suitable solvent to remove the
compound, followed by a standard laboratory cleaning procedure.

o Decontaminate Work Surfaces: At the end of the procedure, thoroughly wipe down all
surfaces within the designated handling area with the prepared decontamination solutions.

o PPE Removal: Remove PPE in the following order to prevent self-contamination: outer
gloves, face shield, gown, shoe covers, inner gloves, and finally, respiratory protection (if
used). Dispose of all disposable PPE in the designated hazardous waste container.

» Hand Washing: Immediately after removing all PPE, wash hands thoroughly with soap and
water.

Disposal Plan

All waste generated from the handling of A-77003 must be treated as chemical waste.
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» Solid Waste: This includes contaminated gloves, gowns, shoe covers, pipette tips, and any
unused solid A-77003. Place all solid waste in a clearly labeled, sealed, and puncture-
resistant container.

 Liquid Waste: All solutions containing A-77003, as well as the initial solvent rinses from
equipment decontamination, should be collected in a labeled, sealed, and leak-proof
container.

o Sharps Waste: Any needles or other sharps contaminated with A-77003 must be disposed of
in a designated sharps container.

» Final Disposal: All waste containers should be disposed of through your institution's
hazardous waste management program. Do not dispose of any A-77003 waste in the regular
trash or down the drain.

Workflow for Handling and Disposal of A-77003
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling A-77003].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664747#personal-protective-equipment-for-
handling-a-77003]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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